Cas no 2227708-21-4 ((2R)-1-(quinolin-4-yl)propan-2-ol)

(2R)-1-(quinolin-4-yl)propan-2-ol is a chiral quinoline derivative with potential applications in pharmaceutical synthesis and asymmetric catalysis. Its stereospecific (R)-configuration enhances selectivity in enantioselective reactions, making it valuable for the development of biologically active compounds. The quinoline moiety provides a rigid aromatic framework, facilitating interactions with biological targets or catalytic sites. The hydroxyl and propyl linker groups offer functional versatility for further derivatization. This compound is particularly useful in medicinal chemistry for designing enzyme inhibitors or receptor modulators due to its structural rigidity and chiral purity. High-purity synthesis ensures reproducibility in research applications. Storage under inert conditions is recommended to maintain stability.
(2R)-1-(quinolin-4-yl)propan-2-ol structure
2227708-21-4 structure
Product Name:(2R)-1-(quinolin-4-yl)propan-2-ol
CAS No:2227708-21-4
MF:C12H13NO
MW:187.237723112106
CID:6407046
PubChem ID:165762401
Update Time:2025-05-21

(2R)-1-(quinolin-4-yl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

    • (2R)-1-(quinolin-4-yl)propan-2-ol
    • EN300-1747283
    • 2227708-21-4
    • Inchi: 1S/C12H13NO/c1-9(14)8-10-6-7-13-12-5-3-2-4-11(10)12/h2-7,9,14H,8H2,1H3/t9-/m1/s1
    • InChI Key: VGFISOLREQSWGB-SECBINFHSA-N
    • SMILES: O[C@H](C)CC1C=CN=C2C=CC=CC=12

Computed Properties

  • Exact Mass: 187.099714038g/mol
  • Monoisotopic Mass: 187.099714038g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 183
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 33.1Ų

(2R)-1-(quinolin-4-yl)propan-2-ol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1747283-0.05g
(2R)-1-(quinolin-4-yl)propan-2-ol
2227708-21-4
0.05g
$1428.0 2023-09-20
Enamine
EN300-1747283-0.1g
(2R)-1-(quinolin-4-yl)propan-2-ol
2227708-21-4
0.1g
$1496.0 2023-09-20
Enamine
EN300-1747283-0.25g
(2R)-1-(quinolin-4-yl)propan-2-ol
2227708-21-4
0.25g
$1564.0 2023-09-20
Enamine
EN300-1747283-0.5g
(2R)-1-(quinolin-4-yl)propan-2-ol
2227708-21-4
0.5g
$1632.0 2023-09-20
Enamine
EN300-1747283-1.0g
(2R)-1-(quinolin-4-yl)propan-2-ol
2227708-21-4
1g
$1701.0 2023-06-03
Enamine
EN300-1747283-2.5g
(2R)-1-(quinolin-4-yl)propan-2-ol
2227708-21-4
2.5g
$3332.0 2023-09-20
Enamine
EN300-1747283-5.0g
(2R)-1-(quinolin-4-yl)propan-2-ol
2227708-21-4
5g
$4930.0 2023-06-03
Enamine
EN300-1747283-10.0g
(2R)-1-(quinolin-4-yl)propan-2-ol
2227708-21-4
10g
$7312.0 2023-06-03
Enamine
EN300-1747283-1g
(2R)-1-(quinolin-4-yl)propan-2-ol
2227708-21-4
1g
$1701.0 2023-09-20
Enamine
EN300-1747283-5g
(2R)-1-(quinolin-4-yl)propan-2-ol
2227708-21-4
5g
$4930.0 2023-09-20

Additional information on (2R)-1-(quinolin-4-yl)propan-2-ol

Comprehensive Overview of (2R)-1-(quinolin-4-yl)propan-2-ol (CAS No. 2227708-21-4): Properties, Applications, and Market Insights

(2R)-1-(quinolin-4-yl)propan-2-ol (CAS No. 2227708-21-4) is a chiral organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. This compound belongs to the quinoline derivatives family, which is widely studied for its bioactive properties. The (2R)-1-(quinolin-4-yl)propan-2-ol structure combines a quinoline moiety with a propan-2-ol group, making it a versatile intermediate in synthetic chemistry.

The CAS No. 2227708-21-4 is particularly notable for its stereospecificity, as the (2R) configuration plays a crucial role in its biological activity. Researchers are increasingly exploring its use in drug discovery, especially in the development of kinase inhibitors and antimicrobial agents. The compound's ability to interact with various biological targets makes it a valuable candidate for medicinal chemistry applications.

One of the most searched questions about (2R)-1-(quinolin-4-yl)propan-2-ol is its synthesis method. The compound can be prepared through asymmetric synthesis, ensuring high enantiomeric purity. Recent advancements in catalytic asymmetric hydrogenation have improved the efficiency of producing this chiral alcohol, making it more accessible for research and industrial use. The growing demand for enantiomerically pure compounds in pharmaceuticals has further driven interest in CAS No. 2227708-21-4.

In addition to its pharmaceutical applications, (2R)-1-(quinolin-4-yl)propan-2-ol is also being investigated for its potential in material science. Its quinoline core offers excellent photophysical properties, making it suitable for developing organic light-emitting diodes (OLEDs) and other optoelectronic devices. The compound's stability and tunable electronic characteristics are key factors driving its exploration in this field.

The market for quinoline derivatives like (2R)-1-(quinolin-4-yl)propan-2-ol is expanding rapidly, with a compound annual growth rate (CAGR) of over 6% projected for the next decade. This growth is fueled by increasing R&D investments in pharmaceuticals and the rising demand for high-performance materials. Companies specializing in fine chemicals are actively developing scalable synthesis routes for CAS No. 2227708-21-4 to meet this demand.

Another trending topic related to (2R)-1-(quinolin-4-yl)propan-2-ol is its role in green chemistry. Researchers are exploring eco-friendly synthesis methods, such as biocatalysis and solvent-free reactions, to produce this compound with minimal environmental impact. These efforts align with the global shift toward sustainable chemical manufacturing practices.

For researchers working with (2R)-1-(quinolin-4-yl)propan-2-ol, proper handling and storage are essential to maintain its stability. The compound should be stored in a cool, dry place under inert atmosphere to prevent degradation. While not classified as hazardous, standard laboratory safety protocols should always be followed when handling CAS No. 2227708-21-4.

The analytical characterization of (2R)-1-(quinolin-4-yl)propan-2-ol typically involves techniques such as NMR spectroscopy, mass spectrometry, and chiral HPLC. These methods are crucial for verifying the compound's purity and stereochemical integrity, especially when used in pharmaceutical applications where enantiomeric purity is critical.

Looking ahead, the future of (2R)-1-(quinolin-4-yl)propan-2-ol research appears promising. With ongoing studies exploring its potential in drug development and advanced materials, this compound is likely to remain at the forefront of chemical innovation. The unique combination of its quinoline scaffold and chiral alcohol functionality continues to inspire new applications across multiple scientific disciplines.

For those seeking to purchase CAS No. 2227708-21-4, it's important to source from reputable suppliers who can provide comprehensive analytical data and certificates of analysis. The compound is typically available in research quantities, with custom synthesis options for larger-scale requirements. As interest in this molecule grows, more suppliers are expected to include (2R)-1-(quinolin-4-yl)propan-2-ol in their product portfolios.

Recommended suppliers
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.